Cas no 518008-28-1 ((2E)-N-(1,3-dioxo-2,3-dihydro-1H-isoindol-5-yl)-3-phenylprop-2-enamide)
(2E)-N-(1,3-dioxo-2,3-dihydro-1H-isoindol-5-yl)-3-phenylprop-2-enamide Chemical and Physical Properties
Names and Identifiers
-
- N-(1,3-dioxoisoindolin-5-yl)cinnamamide
- 2-Propenamide, N-(2,3-dihydro-1,3-dioxo-1H-isoindol-5-yl)-3-phenyl-
- AKOS024602843
- SMR000320158
- SR-01000010397-1
- F1105-0148
- MLS000419360
- (2E)-N-(1,3-dioxo-2,3-dihydro-1H-isoindol-5-yl)-3-phenylprop-2-enamide
- 518008-28-1
- (E)-N-(1,3-dioxoisoindol-5-yl)-3-phenylprop-2-enamide
- AB00617471-02
- SR-01000010397
- SCHEMBL6260982
- CHEMBL1427774
-
- Inchi: 1S/C17H12N2O3/c20-15(9-6-11-4-2-1-3-5-11)18-12-7-8-13-14(10-12)17(22)19-16(13)21/h1-10H,(H,18,20)(H,19,21,22)
- InChI Key: BIVOJMIXRQHEKC-UHFFFAOYSA-N
- SMILES: C(NC1C=CC2=C(C=1)C(=O)NC2=O)(=O)C=CC1=CC=CC=C1
Computed Properties
- Exact Mass: 292.08479225g/mol
- Monoisotopic Mass: 292.08479225g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 22
- Rotatable Bond Count: 3
- Complexity: 494
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2
- Topological Polar Surface Area: 75.3Ų
Experimental Properties
- Density: 1.395±0.06 g/cm3(Predicted)
- pka: 9.75±0.20(Predicted)
(2E)-N-(1,3-dioxo-2,3-dihydro-1H-isoindol-5-yl)-3-phenylprop-2-enamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F1105-0148-2μmol |
(2E)-N-(1,3-dioxo-2,3-dihydro-1H-isoindol-5-yl)-3-phenylprop-2-enamide |
518008-28-1 | 90%+ | 2μl |
$57.0 | 2023-05-17 | |
| Life Chemicals | F1105-0148-5μmol |
(2E)-N-(1,3-dioxo-2,3-dihydro-1H-isoindol-5-yl)-3-phenylprop-2-enamide |
518008-28-1 | 90%+ | 5μl |
$63.0 | 2023-05-17 | |
| Life Chemicals | F1105-0148-10μmol |
(2E)-N-(1,3-dioxo-2,3-dihydro-1H-isoindol-5-yl)-3-phenylprop-2-enamide |
518008-28-1 | 90%+ | 10μl |
$69.0 | 2023-05-17 | |
| Life Chemicals | F1105-0148-20μmol |
(2E)-N-(1,3-dioxo-2,3-dihydro-1H-isoindol-5-yl)-3-phenylprop-2-enamide |
518008-28-1 | 90%+ | 20μl |
$79.0 | 2023-05-17 | |
| Life Chemicals | F1105-0148-1mg |
(2E)-N-(1,3-dioxo-2,3-dihydro-1H-isoindol-5-yl)-3-phenylprop-2-enamide |
518008-28-1 | 90%+ | 1mg |
$54.0 | 2023-05-17 | |
| Life Chemicals | F1105-0148-2mg |
(2E)-N-(1,3-dioxo-2,3-dihydro-1H-isoindol-5-yl)-3-phenylprop-2-enamide |
518008-28-1 | 90%+ | 2mg |
$59.0 | 2023-05-17 | |
| Life Chemicals | F1105-0148-3mg |
(2E)-N-(1,3-dioxo-2,3-dihydro-1H-isoindol-5-yl)-3-phenylprop-2-enamide |
518008-28-1 | 90%+ | 3mg |
$63.0 | 2023-05-17 | |
| Life Chemicals | F1105-0148-4mg |
(2E)-N-(1,3-dioxo-2,3-dihydro-1H-isoindol-5-yl)-3-phenylprop-2-enamide |
518008-28-1 | 90%+ | 4mg |
$66.0 | 2023-05-17 | |
| Life Chemicals | F1105-0148-5mg |
(2E)-N-(1,3-dioxo-2,3-dihydro-1H-isoindol-5-yl)-3-phenylprop-2-enamide |
518008-28-1 | 90%+ | 5mg |
$69.0 | 2023-05-17 | |
| Life Chemicals | F1105-0148-10mg |
(2E)-N-(1,3-dioxo-2,3-dihydro-1H-isoindol-5-yl)-3-phenylprop-2-enamide |
518008-28-1 | 90%+ | 10mg |
$79.0 | 2023-05-17 |
(2E)-N-(1,3-dioxo-2,3-dihydro-1H-isoindol-5-yl)-3-phenylprop-2-enamide Related Literature
-
Yuan-Jun Tong,Lu-Dan Yu,Lu-Lu Wu,Shu-Ping Cao,Ru-Ping Liang,Li Zhang,Xing-Hua Xia,Jian-Ding Qiu Chem. Commun., 2018,54, 7487-7490
-
Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
-
Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
-
Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
Additional information on (2E)-N-(1,3-dioxo-2,3-dihydro-1H-isoindol-5-yl)-3-phenylprop-2-enamide
Introduction to (2E)-N-(1,3-dioxo-2,3-dihydro-1H-isoindol-5-yl)-3-phenylprop-2-enamide (CAS No. 518008-28-1)
(2E)-N-(1,3-dioxo-2,3-dihydro-1H-isoindol-5-yl)-3-phenylprop-2-enamide (CAS No. 518008-28-1) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of isoindole derivatives and is characterized by its unique structural features, which include a β-keto amide moiety and a styryl group. These structural elements contribute to its potential biological activities and therapeutic applications.
The chemical structure of (2E)-N-(1,3-dioxo-2,3-dihydro-1H-isoindol-5-yl)-3-phenylprop-2-enamide is defined by its molecular formula C17H13NO4. The compound is synthesized through a series of well-defined chemical reactions, including the condensation of an appropriate isoindole derivative with a styryl amine. The resulting product is a versatile molecule that can be further modified to enhance its pharmacological properties.
Recent studies have highlighted the potential of (2E)-N-(1,3-dioxo-2,3-dihydro-1H-isoindol-5-yl)-3-phenylprop-2-enamide in various biological contexts. One of the key areas of interest is its anti-inflammatory activity. Research has shown that this compound can effectively inhibit the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-alpha) in vitro. This property makes it a promising candidate for the development of new anti-inflammatory drugs.
In addition to its anti-inflammatory effects, (2E)-N-(1,3-dioxo-2,3-dihydro-1H-isoindol-5-yl)-3-phenylprop-2-enamide has also been investigated for its antioxidant properties. Studies have demonstrated that it can scavenge free radicals and protect cells from oxidative stress. This dual functionality as an anti-inflammatory and antioxidant agent suggests that it may have broad therapeutic applications in conditions characterized by chronic inflammation and oxidative damage.
The pharmacokinetic profile of (2E)-N-(1,3-dioxo-2,3-dihydro-1H-isoindol-5-yl)-3-phenylprop-2-enamide has been studied to understand its behavior in biological systems. In vitro assays have shown that the compound exhibits good solubility and stability under physiological conditions. Furthermore, preliminary in vivo studies in animal models have indicated that it has favorable absorption, distribution, metabolism, and excretion (ADME) properties. These findings suggest that it may be suitable for further development as an oral or injectable therapeutic agent.
The safety profile of (2E)-N-(1,3-dioxo-2,3-dihydro-1H-isoindol-5-y l)-3 - phen yl prop - 2 - en amide has also been evaluated. Toxicity studies have shown that it has a low toxicity profile at therapeutic doses. However, as with any new chemical entity, comprehensive safety assessments are necessary before it can be advanced to clinical trials.
In the context of drug discovery and development, (2E)-N-(1 , 3 - d iox o - 2 , 3 - dihyd ro - 1 H - iso ind ol - 5 - y l ) - 3 - phen yl prop - 2 - en amide represents an exciting opportunity for researchers and pharmaceutical companies. Its unique combination of anti-inflammatory and antioxidant activities makes it a valuable lead compound for the development of novel therapeutics targeting inflammatory diseases such as rheumatoid arthritis, inflammatory bowel disease (IBD), and neurodegenerative disorders.
To further explore the potential of this compound, ongoing research is focusing on optimizing its structure to enhance its potency and selectivity. Computational methods such as molecular docking and molecular dynamics simulations are being employed to identify key interactions between the compound and its biological targets. These efforts aim to guide the rational design of more effective derivatives with improved pharmacological profiles.
In conclusion, (2E)-N-(1 , 3 - d iox o - 2 , 3 - dihyd ro - 1 H - iso ind ol - 5 - y l ) - 3 - phen yl prop - 2 - en amide (CAS No. 518008-28-1) is a promising compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features and biological activities make it an attractive candidate for the development of new therapeutic agents targeting inflammatory and oxidative stress-related diseases. Continued research into this compound will likely yield valuable insights into its mechanisms of action and potential clinical applications.
518008-28-1 ((2E)-N-(1,3-dioxo-2,3-dihydro-1H-isoindol-5-yl)-3-phenylprop-2-enamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)